Cas no 70886-50-9 (Octanoic acid,2-[4-[4-[(1-carboxyheptyl)oxy]-3-methylphenoxy]phenoxy]-)

• Product Name: Octanoic acid,2-[4-[4-[(1-carboxyheptyl)oxy]-3-methylphenoxy]phenoxy]-
• CAS No: 70886-50-9
• MF: C₂₉H₄₀O₇
• MW: 500.62370967865
• CID: 566380
• PubChem ID: 3054109
• Update Time: 2025-04-19

Octanoic acid,2-[4-[4-[(1-carboxyheptyl)oxy]-3-methylphenoxy]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2-[4-[4-[(1-carboxyheptyl)oxy]-3-methylphenoxy]phenoxy]-
• 2-(4-(4-((1-Carboxyheptyl)oxy)-3-methylphenoxy)phenoxy)octanoic acid
• 2-[4-[4-(1-carboxyheptoxy)-3-methylphenoxy]phenoxy]octanoic acid
• DTXSID20991168
• Acide ((carboxy-1 heptyloxy)-4 phenoxy)-4' methyl-2' phenoxy-2 octanoique [French]
• 70886-50-9
• 2-(4-{4-[(1-CARBOXYHEPTYL)OXY]-3-METHYLPHENOXY}PHENOXY)OCTANOIC ACID
• Octanoic acid, 2-(4-(4-((1-carboxyheptyl)oxy)-3-methylphenoxy)phenoxy)-
• Acide ((carboxy-1 heptyloxy)-4 phenoxy)-4' methyl-2' phenoxy-2 octanoique

• Inchi： 1S/C29H40O7/c1-4-6-8-10-12-26(28(30)31)35-23-16-14-22(15-17-23)34-24-18-19-25(21(3)20-24)36-27(29(32)33)13-11-9-7-5-2/h14-20,26-27H,4-13H2,1-3H3,(H,30,31)(H,32,33)
• InChI Key： XELNWKHCERZVPT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)OC1C=CC(=CC=1)OC(C(=O)O)CCCCCC)C(C(=O)O)CCCCCC

Computed Properties

• Exact Mass: 500.2775
• Monoisotopic Mass: 500.27740361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 18
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.29